Ethyl 8-isocyanatooctanoate
Overview
Description
Ethyl 8-isocyanatooctanoate is a chemical compound with the molecular formula C11H19NO3 and a molecular weight of 213.27 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of ethyl 8-isocyanatooctanoate consists of 11 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms . The exact structure and arrangement of these atoms are not specified in the sources retrieved.Physical And Chemical Properties Analysis
The physical and chemical properties of ethyl 8-isocyanatooctanoate, such as its boiling point, melting point, and solubility in water, are not specified in the sources retrieved .Scientific Research Applications
Synthesis and Characterization
Ethyl 8-isocyanatooctanoate plays a pivotal role in the synthesis of various chemical compounds. In a study by (Elsworth & Willis, 2008), it was found that similar compounds are used in the creation of bicyclic oxygen heterocycles, highlighting its significance in stereoselective synthesis. Similarly, (Beyzaei, Aryan, & Moghadas, 2015) described the use of ethyl 3-oxo-2-thiocyanatobutanoate, closely related to ethyl 8-isocyanatooctanoate, in synthesizing thiazole carboxylates.
Biogenic Antioxidative and Anti-inflammatory Properties
Research by (Joy & Chakraborty, 2017) explored the antioxidative and anti-inflammatory potential of compounds derived from marine sources. Although not directly involving ethyl 8-isocyanatooctanoate, the study underscores the relevance of similar esters and polyketides in natural product research.
Photochromic Applications
Ethyl 8-isocyanatooctanoate and related compounds have been utilized in photochromic applications. For example, (Lvov et al., 2017) investigated the aerobic dimerization of ethyl 4-thienyl-3-ketobutanoate, leading to new photoactive compounds, demonstrating the potential of ethyl esters in developing photochromic materials.
Analytical Chemistry and Food Science
In the field of food science, (Charapitsa et al., 2021) utilized ethyl alcohol as an internal standard in the analysis of various alcoholic beverages, highlighting the importance of ethyl compounds in analytical methodologies.
Other Applications
Other research areas where similar ethyl compounds have been studied include:
- Corrosion inhibition performance (El-Lateef, Abdallah, & Ahmed, 2019).
- Antibacterial and mutagenic activities (Šovčíková et al., 2008).
Safety and Hazards
properties
IUPAC Name |
ethyl 8-isocyanatooctanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO3/c1-2-15-11(14)8-6-4-3-5-7-9-12-10-13/h2-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJPUMAGPRSTRLK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCCCCN=C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 8-isocyanatooctanoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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